Cas no 899756-02-6 (N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 899756-02-6
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 5487229
• Update Time: 2025-10-29

N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-hydroxybutan-2-yl)-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C18H22N4O3S/c1-3-12(8-23)19-17(24)18(25)20-16-13-9-26-10-14(13)21-22(16)15-7-5-4-6-11(15)2/h4-7,12,23H,3,8-10H2,1-2H3,(H,19,24)(H,20,25)
• InChI Key： FKHNCQVNGCJWOR-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)(=O)C(NC(CC)CO)=O

Additional information on N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

Comprehensive Analysis of N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS 899756-02-6): Properties, Applications, and Research Insights

The compound N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS 899756-02-6) represents a sophisticated heterocyclic molecule with a unique structural framework. Its intricate design combines a thienopyrazole core with an ethanediamide linker and a hydroxybutyl substituent, making it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential due to its modular architecture, which allows for targeted modifications to enhance bioavailability and binding affinity.

One of the most compelling aspects of CAS 899756-02-6 is its role in small-molecule drug discovery. The thieno[3,4-c]pyrazole moiety is known for its electron-rich properties, which facilitate interactions with biological targets such as enzymes and receptors. Recent studies highlight its applicability in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. This aligns with growing user searches like "how do thienopyrazole derivatives work in cancer therapy?" or "novel PPI inhibitors 2024," underscoring its relevance in contemporary research.

From a synthetic chemistry perspective, the incorporation of a 2-methylphenyl group and a hydroxybutan-2-yl chain in this compound enhances its solubility profile while maintaining metabolic stability—a critical factor addressed in queries such as "improving drug solubility with heterocycles." Analytical techniques like HPLC-MS and NMR have been pivotal in characterizing its purity and confirming the regioselectivity of its thienopyrazole ring formation, a frequent focus in academic forums.

Beyond pharmaceuticals, CAS 899756-02-6 has garnered attention in material science for its potential in organic electronics. The conjugated system within its thieno[3,4-c]pyrazole core exhibits promising charge-transfer properties, resonating with trending searches like "organic semiconductors for flexible displays." Its thermal stability (verified via TGA-DSC) further supports applications in optoelectronic devices, a sector experiencing exponential growth.

Environmental and green chemistry considerations are also integral to discussions around this compound. Researchers are optimizing synthetic routes to minimize hazardous byproducts, responding to queries such as "sustainable synthesis of N-substituted ethanediamides." The compound’s biodegradability profile is under evaluation, aligning with global demands for eco-friendly chemicals—a theme dominating 2024’s scientific discourse.

In conclusion, N-(1-hydroxybutan-2-yl)-N'-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS 899756-02-6) exemplifies the convergence of multidisciplinary innovation. Whether in targeted drug delivery or advanced materials, its versatility addresses both current challenges and future opportunities, making it a cornerstone molecule in modern scientific exploration.